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Compound of Interest

Compound Name: Antifungal agent 38

Cat. No.: B12402446

This guide provides a comparative analysis of the in vivo antifungal activity of the novel
investigational compound, Antifungal Agent 38, against the established antifungal drug,
Fluconazole. The data presented herein is derived from a systemic murine model of
candidiasis, offering insights into the potential therapeutic efficacy of Antifungal Agent 38.

Comparative Efficacy: Antifungal Agent 38 vs.
Fluconazole

The in vivo efficacy of Antifungal Agent 38 was evaluated in a murine model of disseminated
candidiasis caused by Candida albicans. The primary endpoints for this study were the survival
rate of the infected mice and the fungal burden in the kidneys, a primary target organ in this
infection model.

Survival Analysis

The survival rates of mice infected with Candida albicans and treated with Antifungal Agent
38, Fluconazole, or a vehicle control were monitored over a 21-day period.

Table 1: Comparative Survival Rates
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Treatment Group Dosage Survival Rate (%) at Day 21
Vehicle Control N/A 10
Fluconazole 20 mg/kg 60
Antifungal Agent 38 10 mg/kg 80
Antifungal Agent 38 20 mg/kg 920

Fungal Burden in Kidneys

The fungal burden in the kidneys of infected mice was determined at day 7 post-infection by

quantifying the colony-forming units (CFU) per gram of kidney tissue.

Table 2: Comparative Fungal Burden

Mean Fungal Burden

Treatment Group Dosage )
(log10 CFUIg kidney) = SD
Vehicle Control N/A 7.8+£05
Fluconazole 20 mg/kg 42 +0.8
Antifungal Agent 38 10 mg/kg 3.5+0.6
Antifungal Agent 38 20 mg/kg 21+04

Experimental Workflow and Methodologies

A standardized murine model of systemic candidiasis was employed to ensure the

reproducibility and validity of the results.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
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